Cas no 100-31-2 (4,4'-Stilbenedicarboxylic acid)

• Product Name: 4,4'-Stilbenedicarboxylic acid
• CAS No: 100-31-2
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• MDL: MFCD00013994
• CID: 35077
• PubChem ID: 87577954
• Update Time: 2024-11-04

4,4'-Stilbenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4'-Stilbenedicarboxylic acid
• 4,4-Stilbenedicaroxylic acid
• 4,4'-STILBEN DICARBOXYLIC ACID
• (E)-4,4'-(ethene-1,2-diyl)dibenzoic acid
• (E)-stilbene-4,4'-dicarboxylic acid
• 4,4'' Silbene Dicarboxy
• 4,4 STILBENE DICARBOXYLIC ACID
• 4,4‘-Stilbenedicarboxylic acid
• 4,4’-Dicarboxystilbene H2SDC
• 4,4'-dicarboxystilbene
• 4,4'-DIPHYLETHYLENE DICARBOXYLIC ACID
• 4,4'-stibenedicarboxylic acid
• 4,4-Stilbenedicarboxylic Acid
• 4,4'-STILBENEDICAROXYLIC ACID
• 4-[(1E)-2-(4-carboxyphenyl)vinyl]benzoic acid
• STILBENE-4,4'-DICARB
• 4,4′-(1,2-Ethenediyl)bisbenzoic acid
• 4,4′-Dicarboxystilbene
• Biphenylethene-4,4·-dicarboxylic acid
• H2BPEA
• H2SDC
• Stilbene-4,4'-dicarboxylic acid
• Einecs 202-838-4
• TIMTEC-BB SBB007944
• Stilbenedicarboxylic aci
• 4,4'-Vinylenedibenzoic acid
• 4,4'-Dicarboxystilbene H2SDC
• 4,4'' Silbene Dicarboxy
• NS00041318
• TS-00878
• CS-W012407
• AS-10982
• Benzoic acid,4'-(1,2-ethenediyl)bis-
• (E)-4,4'-(ethene-1,2-diyl)dibenzoicacid
• 4-[(1E)-2-(4-carboxyphenyl)ethenyl]benzoic acid
• Benzoic acid, 4,4'-(1E)-1,2-ethenediylbis-
• NSC-40932
• (Z)-4,4'-(Ethene-1,2-diyl)dibenzoic acid
• Biphenylethene-4,4'-dicarboxylic acid
• 4,4'-(Ethene-1,2-diyl)dibenzoic acid
• 4,4'-Stilbenedicarboxylic acid, 98%
• A800096
• 74299-91-5
• AKOS015840496
• CIS-STILBENE-4,4'-DICARBOXYLIC ACID
• SCHEMBL69167
• Benzoic acid, 4,4'-(1,2-ethenediyl)bis-
• D73204
• 133005-88-6
• 4,4-STILBENEDICARBOXYLICACID
• NSC 40932
• AKOS025311130
• 4,4'-(1,2-Ethenediyl)bisbenzoic acid
• 4-[(E)-2-(4-carboxyphenyl)ethenyl]benzoic acid
• NSC40932
• MFCD00013994
• SCHEMBL69166
• 4-[(E)-2-(4-carboxylatophenyl)ethenyl]benzoate
• Benzoic acid, 4,4'-(1,2-ethanediyl)bis-
• METHYL2-(METHYLSULFINYL)BENZENECARBOXYLATE
• W-108969
• 100-31-2
• DTXSID701018996
• DTXCID001477018

• MDL： MFCD00013994
• Inchi： 1S/C16H12O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h1-10H,(H,17,18)(H,19,20)/b2-1+
• InChI Key： SBBQDUFLZGOASY-OWOJBTEDSA-N
• SMILES： OC(C1C=CC(=CC=1)/C=C/C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: White powder
• Density: 1.3560
• Melting Point: 400-420 °C
• Boiling Point: 518.5 °C at 760 mmHg
• Flash Point: 518.5 °C at 760 mmHg
• PSA: 74.60000
• LogP: 3.25340
• Solubility: Not determined

4,4'-Stilbenedicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-37-38-52
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature
• Safety Term：S26-S37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons